3-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole

• Molecular Formula: C9H8ClN3
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole
• InChI: InChI=1S/C9H8ClN3/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7/h2-5H,1H3,(H,11,12,13)
• InChI Key: QGJINLLCPIBQLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C2=CC=C(C=C2)Cl

Description

3-(4-Chlorophenyl)-5-methyl-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C9H8ClN3 and its molecular weight is 193.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6.10 g (28.8 mmol) 4-chloro-benzoic acid N′-(1-imino-ethyl)-hydrazide are heated to 180° C. for 30 minutes. After cooling 2.3 g product are obtained from the residue by recrystallisation in chloroform. Evaporation of the mother liquor and subsequent purification of the residue by chromatography (silica gel, petroleum ether/ethyl acetate=1:6) yield an additional 1.22 g of product. White solid.

Synthesis routes and methods II

Procedure details

27 g (114 mM) 1-Acetyl-3-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole is refluxed in 800 ml of water for 9 hours and stirred overnight at room temperature. The product is filtered out, washed with water, and dried at 90° under vacuum overnight to give 23.4 g of the title compound, m.p. 173°-175°.